Cas no 2171658-13-0 (3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid)

• Product Name: 3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• CAS No: 2171658-13-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5817790
• PubChem ID: 165765115
• Update Time: 2025-05-24

3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• 2171658-13-0
• 3-[2-cyclopropyl-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid
• EN300-1523337

• Inchi： 1S/C25H28N2O5/c1-2-27(14-13-22(28)29)24(30)23(16-11-12-16)26-25(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21,23H,2,11-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： CJSXUPISOFGIAZ-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)CCC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid

3-2-Cyclopropyl-N-Ethyl-2-{[(9H-Fluoren-9-Yl)Methoxycarbonyl]Amino}Acetamidopropanoic Acid: A Comprehensive Overview

3-2-Cyclopropyl-N-Ethyl-2-{[(9H-Fluoren-9-Yl)Methoxycarbonyl]Amino}Acetamidopropanoic Acid, identified by the CAS number 2171658-13-0, is a complex organic compound with significant applications in the field of medicinal chemistry and drug development. This compound is notable for its unique structure, which incorporates a cyclopropyl group, an ethyl substituent, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile molecule with potential uses in peptide synthesis, bioconjugation, and as a precursor for more complex pharmaceutical agents.

The structural complexity of this compound is reflected in its IUPAC name, which highlights the key functional groups and their positions. The cyclopropyl group adds rigidity to the molecule, while the Fmoc group serves as a protective moiety during peptide synthesis. This combination of features makes it an attractive candidate for researchers working on developing new therapeutic agents. Recent studies have demonstrated its utility in the synthesis of bioactive peptides, where the Fmoc group plays a critical role in controlling the reactivity and stability of the intermediate products.

One of the most significant advancements in the use of this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group has been widely used as a protecting group due to its stability under basic conditions and ease of removal under acidic conditions. This property has made it indispensable in the assembly of complex peptide sequences. Recent research has explored the use of this compound in the synthesis of cyclic peptides, which are known for their high specificity and bioactivity. These studies have highlighted its potential in drug discovery programs targeting various therapeutic areas, including oncology, infectious diseases, and inflammation.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential as a building block in medicinal chemistry. The cyclopropyl group introduces strain into the molecule, which can enhance its pharmacokinetic properties by improving membrane permeability and metabolic stability. Recent computational studies have shown that this strain can also influence the binding affinity of the molecule to target proteins, making it a valuable tool for designing drugs with improved efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the cyclopropyl ring, the introduction of the Fmoc group, and the final coupling reactions to assemble the complete structure. Researchers have optimized these steps to minimize side reactions and maximize product quality. For instance, recent advancements in catalytic methods have enabled more efficient formation of the cyclopropyl ring using transition metal catalysts.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational preferences. For example, X-ray crystallography has revealed that the Fmoc group adopts a specific orientation that minimizes steric hindrance within the molecule. Such information is crucial for understanding its behavior in biological systems and optimizing its use in drug design.

In terms of biological activity, preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with cancer progression. Its ability to modulate these targets suggests potential applications in anti-cancer therapy. However, further research is needed to fully understand its mechanism of action and toxicity profile before it can be considered for clinical development.

The development of this compound also raises important considerations regarding sustainability and green chemistry principles. Traditional synthetic methods often involve hazardous reagents and generate significant waste streams. To address these challenges, researchers have explored alternative routes that utilize environmentally friendly reagents and recycling strategies. For instance, recent studies have demonstrated that certain coupling reactions can be performed under mild conditions using catalytic amounts of reagents, significantly reducing waste generation.

In conclusion, 3-2-Cyclopropyl-N-Ethyl-2-{[(9H-Fluoren-9-Yl)Methoxycarbonyl]Amino}Acetamidopropanoic Acid represents a promising building block for advancing drug discovery efforts. Its unique structure combines functional groups with distinct chemical properties that make it versatile for various applications in medicinal chemistry. As research continues to uncover new insights into its synthetic methods and biological activities, this compound is likely to play an increasingly important role in developing innovative therapeutic agents.